Cas no 53154-02-2 (2-Cyclohexylpropanenitrile)

• Product name: 2-Cyclohexylpropanenitrile
• CAS No: 53154-02-2
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 357879
• PubChem ID: 12700685

2-Cyclohexylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, a-methyl-
• 2-Cyclohexylpropanenitrile

• Inchi： 1S/C9H15N/c1-8(7-10)9-5-3-2-4-6-9/h8-9H,2-6H2,1H3
• InChI Key： TUYRLQIRJYXKMF-UHFFFAOYSA-N
• SMILES： N#CC(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyclohexylpropanenitrile

Introduction to 2-Cyclohexylpropanenitrile (CAS No. 53154-02-2)

2-Cyclohexylpropanenitrile, a chemical compound with the CAS number 53154-02-2, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its cyclohexyl and nitrile functional groups, has garnered considerable attention due to its versatile applications in the development of novel pharmaceuticals and specialty chemicals. The unique structural properties of 2-cyclohexylpropanenitrile make it a valuable building block for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The chemical structure of 2-cyclohexylpropanenitrile consists of a cyclohexyl ring attached to a propanenitrile moiety. This configuration imparts specific reactivity and stability, making it an attractive candidate for various synthetic pathways. The presence of the nitrile group (-CN) allows for further functionalization through hydrolysis, reduction, or condensation reactions, while the cyclohexyl group provides steric hindrance and electronic effects that can influence the overall reactivity and selectivity of the compound.

In recent years, 2-cyclohexylpropanenitrile has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit pharmacological properties such as anti-inflammatory, antimicrobial, and anticancer activities. The ability to incorporate the cyclohexylpropanenitrile scaffold into more complex structures has opened new avenues for designing targeted therapeutics.

Moreover, the compound has found relevance in the field of agrochemicals. Researchers have explored its derivatives as intermediates for developing novel pesticides and herbicides. The structural features of 2-cyclohexylpropanenitrile contribute to its efficacy in disrupting metabolic pathways in pests while maintaining environmental safety. This dual benefit makes it a promising candidate for sustainable agricultural practices.

The synthesis of 2-cyclohexylpropanenitrile typically involves multi-step organic reactions, often starting from readily available precursors such as cyclohexanone or cyclohexylamine. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that the final product meets stringent industrial standards. Recent advancements in green chemistry have also focused on optimizing these synthetic routes to minimize waste and energy consumption, aligning with global sustainability goals.

From a pharmaceutical perspective, one of the most exciting applications of 2-cyclohexylpropanenitrile is its role in developing small-molecule inhibitors targeting specific biological pathways. For example, researchers have investigated its derivatives as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitrile group serves as a handle for further chemical modifications, allowing chemists to fine-tune the properties of these inhibitors for maximum biological activity.

In addition to its pharmaceutical applications, 2-cyclohexylpropanenitrile is also utilized in material science. Its unique chemical properties make it suitable for synthesizing polymers with enhanced thermal stability and mechanical strength. These polymers find applications in high-performance coatings, adhesives, and composite materials used in aerospace and automotive industries.

The regulatory landscape surrounding 2-cyclohexylpropanenitrile is favorable for industrial use due to its low toxicity profile and minimal environmental impact when handled properly. Manufacturers adhere to strict guidelines to ensure safe handling, storage, and disposal, mitigating any potential risks associated with its use.

As research continues to evolve, new applications for 2-cyclohexylpropanenitrile are likely to emerge. The growing demand for innovative chemical solutions in pharmaceuticals and agrochemicals ensures that this compound will remain a cornerstone of organic synthesis for years to come. Its versatility and adaptability make it an indispensable tool for chemists striving to push the boundaries of molecular design.